![molecular formula C17H16F3NO2 B5572879 2-(2-ethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B5572879.png)
2-(2-ethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide
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Overview
Description
2-(2-ethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide is a chemical compound that has garnered interest in various fields of chemistry due to its unique structure and properties. This compound is part of a broader family of acetamides, which are often studied for their potential applications in pharmaceuticals and materials science.
Synthesis Analysis
The synthesis of related compounds involves multi-step reactions. For instance, derivatives of 2-(substituted phenoxy) acetamide have been synthesized using the Leuckart synthetic pathway, a notable method in organic chemistry for the formation of amides (Rani, Pal, Hegde, & Hashim, 2016). Another example is the synthesis of 2-(2-formylphenoxy)acetamide, which involved a slow evaporation solution growth technique (Geetha, Sribalan, & Lakshmi, 2023).
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated using techniques like X-ray diffraction, NMR spectroscopy, and elemental analysis. For instance, a study on a related compound, 2-(2-formylphenoxy)acetamide, provided detailed insights into its crystal structure and molecular dimensions using X-ray diffraction analysis (Geetha, Sribalan, & Lakshmi, 2023).
Chemical Reactions and Properties
Acetamides, including derivatives like 2-(2-ethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide, typically participate in various chemical reactions. These reactions are influenced by the functional groups present in the molecule and can include acetylation, nitration, and complex formation with other chemicals.
Physical Properties Analysis
The physical properties of acetamide derivatives can be characterized by their melting points, boiling points, solubility in different solvents, and crystal structures. These properties are crucial for understanding the compound's behavior in different environments and potential applications.
Chemical Properties Analysis
The chemical properties of such compounds are largely determined by the functional groups present. For example, the presence of the acetamide group impacts the compound's reactivity and interactions with other molecules. Additionally, the trifluoromethyl and ethylphenoxy groups contribute to the compound's overall stability, reactivity, and potential biological activity.
References
- Rani, P., Pal, D., Hegde, R., & Hashim, S. R. (2016). Leuckart Synthesis and Pharmacological Assessment of Novel Acetamide Derivatives. Anti-cancer agents in medicinal chemistry. Link.
- Geetha, S., Sribalan, R., & Lakshmi, S. (2023). Synthesis, Crystal Structure, Spectroscopic Characterization and Anti-COVID-19 Molecular Docking Investigation of 2-(2-Formylphenoxy)acetamide. Asian Journal of Chemistry. Link.
properties
IUPAC Name |
2-(2-ethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F3NO2/c1-2-12-7-3-6-10-15(12)23-11-16(22)21-14-9-5-4-8-13(14)17(18,19)20/h3-10H,2,11H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLDZXCRTMAIPOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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